Cas no 1286695-34-8 (2-(2-oxo-3-phenylimidazolidin-1-yl)-N-pentylacetamide)

• Product Name: 2-(2-oxo-3-phenylimidazolidin-1-yl)-N-pentylacetamide
• CAS No: 1286695-34-8
• MF: C₁₆H₂₃N₃O₂
• MW: 289.372723817825
• CID: 6492684
• Update Time: 2025-05-19

2-(2-oxo-3-phenylimidazolidin-1-yl)-N-pentylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxo-3-phenylimidazolidin-1-yl)-N-pentylacetamide

• Inchi： 1S/C16H23N3O2/c1-2-3-7-10-17-15(20)13-18-11-12-19(16(18)21)14-8-5-4-6-9-14/h4-6,8-9H,2-3,7,10-13H2,1H3,(H,17,20)
• InChI Key： UVFKAIGLOFPFOW-UHFFFAOYSA-N
• SMILES： C(NCCCCC)(=O)CN1C(=O)N(C2=CC=CC=C2)CC1

Additional information on 2-(2-oxo-3-phenylimidazolidin-1-yl)-N-pentylacetamide

Comprehensive Overview of 2-(2-oxo-3-phenylimidazolidin-1-yl)-N-pentylacetamide (CAS No. 1286695-34-8): Properties, Applications, and Research Insights

The compound 2-(2-oxo-3-phenylimidazolidin-1-yl)-N-pentylacetamide (CAS No. 1286695-34-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a phenylimidazolidinone core and a pentylacetamide side chain, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting chronic diseases and rare conditions. 2-(2-oxo-3-phenylimidazolidin-1-yl)-N-pentylacetamide has been explored in this context, with studies highlighting its role in modulating specific signaling pathways. For instance, its imidazolidinone moiety is known to influence protein-protein interactions, a hot topic in precision medicine. This aligns with current trends in personalized healthcare, where compounds like this are screened for their efficacy in tailored therapies.

From a synthetic chemistry perspective, the compound's CAS No. 1286695-34-8 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories often prioritize structure-activity relationship (SAR) studies to optimize its derivatives for enhanced bioavailability or selectivity. The N-pentylacetamide chain, for example, can be modified to improve pharmacokinetic properties, a common strategy in medicinal chemistry. Such modifications are frequently discussed in forums and publications focusing on drug design and lead optimization.

Beyond pharmaceuticals, 2-(2-oxo-3-phenylimidazolidin-1-yl)-N-pentylacetamide has potential applications in agrochemicals and material science. Its stability and functional groups make it a candidate for developing smart materials, such as polymers with responsive properties. This versatility resonates with the growing interest in sustainable chemistry, where multifunctional compounds are prized for reducing synthetic waste. Searches for eco-friendly chemical synthesis often highlight molecules like this as examples of innovation.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1286695-34-8. These methods ensure reproducibility in research, a key concern for scientists validating findings. Online queries frequently include terms like "purity analysis of imidazolidinone derivatives" or "spectroscopic data for acetamide compounds," reflecting the need for reliable protocols. Proper documentation of these analyses is crucial for compliance with Good Laboratory Practices (GLP).

In conclusion, 2-(2-oxo-3-phenylimidazolidin-1-yl)-N-pentylacetamide represents a compelling case study in interdisciplinary research. Its relevance to drug development, material innovation, and green chemistry positions it as a molecule of enduring interest. As scientific communities continue to explore its potential, this compound will likely remain a focal point in discussions about next-generation therapeutics and advanced functional materials.